Cas no 320423-92-5 (4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone)

• Product Name: 4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone
• CAS No: 320423-92-5
• MDL: MFCD01569192
• CID: 4645764
• Update Time: 2025-06-09

4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-5-(CYCLOPROPYLAMINO)-2-(3,3-DIMETHYL-2-OXOBUTYL)-3(2H)-PYRIDAZINONE
• 4-bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)pyridazin-3-one
• 4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone

• MDL： MFCD01569192

Additional information on 4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone

Comprehensive Overview of 4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone (CAS No. 320423-92-5)

The compound 4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone (CAS No. 320423-92-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazinone core substituted with bromo, cyclopropylamino, and 3,3-dimethyl-2-oxobutyl groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for novel heterocyclic compounds like 4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone has surged due to their role in developing targeted therapies. This compound's brominated pyridazinone scaffold is a key feature, as bromine atoms often enhance binding affinity and metabolic stability in drug candidates. Additionally, the cyclopropylamino moiety introduces steric constraints that can improve selectivity for specific biological targets, a hot topic in precision medicine.

From a synthetic chemistry perspective, CAS No. 320423-92-5 is a valuable building block for constructing complex molecules. Its 3(2H)-pyridazinone framework is amenable to further functionalization, enabling the creation of libraries for high-throughput screening. This aligns with the growing trend of fragment-based drug design, where small molecules like this are used to identify lead compounds with optimized properties. The compound's 3,3-dimethyl-2-oxobutyl side chain also offers opportunities for derivatization, expanding its utility in medicinal chemistry.

Environmental and sustainability considerations are increasingly influencing chemical research, and 4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone is no exception. Scientists are exploring greener synthesis routes for such brominated heterocycles to minimize waste and energy consumption. This resonates with the broader push for green chemistry principles, a frequently searched topic among researchers and industry professionals.

Another area of interest is the compound's potential role in agrochemical innovation. The pyridazinone class has shown promise in developing new pesticides and herbicides with improved efficacy and lower environmental impact. As regulatory pressures mount to replace older, less sustainable agrochemicals, compounds like CAS No. 320423-92-5 are being reevaluated for their applicability in next-generation crop protection solutions.

Analytical characterization of 4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone is critical for quality control and regulatory compliance. Advanced techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structure. These methods are essential for ensuring reproducibility in research and industrial applications, a concern frequently highlighted in scientific forums and publications.

In summary, 4-Bromo-5-(cyclopropylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone (CAS No. 320423-92-5) represents a compelling case study in the intersection of synthetic chemistry, drug discovery, and sustainable innovation. Its multifaceted applications and adaptable structure position it as a valuable asset in addressing contemporary challenges in life sciences and material development.